Cas no 2227726-00-1 (rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1-ol)

• Product Name: rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1-ol
• CAS No: 2227726-00-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6219191
• PubChem ID: 165602841
• Update Time: 2025-05-24

rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1-ol
• EN300-1624075
• 2227726-00-1

• Inchi： 1S/C10H15NOS/c12-10-5-3-1-2-4-8(10)9-6-13-7-11-9/h6-8,10,12H,1-5H2/t8-,10+/m0/s1
• InChI Key： PZKFYPQCGDXONY-WCBMZHEXSA-N
• SMILES： S1C=NC(=C1)[C@@H]1CCCCC[C@H]1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1-ol

Introduction to rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol (CAS No. 2227726-00-1)

Rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique CAS number 2227726-00-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol is characterized by a cycloheptane ring substituted with a thiazole moiety at the 2-position and an hydroxyl group at the 1-position. The stereochemistry of the molecule, specifically the (1R,2S) configuration, plays a crucial role in determining its pharmacological properties. This stereochemical arrangement is often critical for the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases by modulating specific biological pathways. Rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol has emerged as a compound of interest due to its potential to interact with biological targets in a unique manner. The thiazole ring is a well-known pharmacophore found in many bioactive molecules, and its presence in this compound suggests that it may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer activities.

Recent studies have begun to explore the pharmacological profile of rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol. Initial research indicates that this compound may possess neuroprotective properties, which could make it relevant for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl group and the cycloheptane scaffold contribute to its ability to interact with specific enzymes and receptors in the central nervous system.

The synthesis of rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic methodologies are critical for ensuring that the final product retains its biological activity and does not exhibit unwanted side effects.

One of the key challenges in working with rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol is its solubility and stability under various conditions. The compound's solubility profile can impact its formulation as an active pharmaceutical ingredient (API), necessitating the development of appropriate solubilization techniques or prodrug strategies. Additionally, its stability must be carefully managed during storage and transportation to maintain its integrity for subsequent biological testing.

Current research efforts are focused on evaluating the pharmacokinetic properties of rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies are being conducted to assess its bioavailability and to identify any potential metabolic pathways that could lead to drug-drug interactions.

The thiazole moiety in rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol has been shown to enhance binding affinity to certain biological targets due to its ability to form hydrogen bonds and participate in π-stacking interactions. This feature makes it an attractive scaffold for designing molecules with improved binding characteristics. Furthermore, the cycloheptane ring provides a rigid structure that can help stabilize the conformation of the molecule upon binding to a target protein or enzyme.

In conclusion, rac-(1R,2S)-2-(1,3-thiazol-4-yl)cycloheptan-1ol (CAS No. 2227726-00-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for developing novel therapeutic agents. Continued investigation into its pharmacological properties and synthetic methodologies will be crucial for harnessing its full potential in medicine.